Cas no 1270661-82-9 (2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid)

• Product Name: 2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid
• CAS No: 1270661-82-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6594361
• PubChem ID: 55231996
• Update Time: 2025-10-21

2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid
• EN300-13160197
• AKOS006253046
• 1270661-82-9

• Inchi： 1S/C12H14N2O3/c1-8(15)14(10-4-5-10)11(12(16)17)9-3-2-6-13-7-9/h2-3,6-7,10-11H,4-5H2,1H3,(H,16,17)
• InChI Key： CVARLWJYNFNVOY-UHFFFAOYSA-N
• SMILES： O=C(C)N(C(C(=O)O)C1C=NC=CC=1)C1CC1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid

Comprehensive Analysis of 2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid (CAS No. 1270661-82-9) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid (CAS 1270661-82-9) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This N-cyclopropylacetamido-pyridine hybrid molecule combines a pyridin-3-yl moiety with an acetic acid backbone, creating a versatile scaffold that researchers are actively exploring for drug discovery. The compound's cyclopropyl ring contributes to its metabolic stability, while the pyridine group offers hydrogen-bonding capabilities crucial for target interactions.

Recent literature highlights the growing importance of pyridine-containing compounds in addressing contemporary medical challenges, particularly in inflammation and metabolic disorders. The 2-(pyridin-3-yl)acetic acid derivatives have shown promise in modulating key biological pathways, with the N-cyclopropylacetamido modification potentially enhancing blood-brain barrier penetration—a property highly sought after in neurological drug development. Scientists are particularly interested in how this compound's hydrogen bond donor/acceptor profile compares to similar heterocyclic carboxylic acids in structure-activity relationship studies.

The synthesis of 1270661-82-9 typically involves multi-step organic transformations, with careful attention to protecting group strategies for the acetic acid functionality. Analytical characterization using NMR and mass spectrometry confirms the presence of both the cyclopropyl and pyridin-3-yl groups, while X-ray crystallography studies have revealed interesting conformational properties of this chiral carboxylic acid derivative. These structural insights are valuable for computational chemists developing molecular docking models.

From a pharmaceutical perspective, the logP value and solubility profile of 2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid make it particularly suitable for formulation development. The compound's stability under various pH conditions has been extensively studied, with researchers noting its resilience in physiological buffers—a critical factor for oral bioavailability. Current patent literature suggests growing commercial interest in this chemical space, with several applications mentioning pyridine-3-acetic acid derivatives as key intermediates.

In the context of green chemistry initiatives, synthetic routes to CAS 1270661-82-9 have been optimized to reduce hazardous byproducts, aligning with the pharmaceutical industry's push toward sustainable synthesis. The compound's purification methods have also evolved, with newer chromatography techniques significantly improving yields of this pharmaceutical intermediate. These advancements address common search queries regarding scale-up challenges for complex heterocycles.

Emerging research directions explore the potential of 1270661-82-9 in proteolysis targeting chimera (PROTAC) development, where its bifunctional linker capabilities are being evaluated. The compound's ability to simultaneously engage E3 ligase and target protein binding sites makes it a valuable template in this cutting-edge therapeutic modality. This application particularly resonates with current searches about targeted protein degradation strategies.

Quality control protocols for 2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid emphasize rigorous HPLC analysis to ensure purity standards required for biological testing. Reference standards of this compound are increasingly available to support the growing demand from medicinal chemistry laboratories worldwide. Analytical method development for this chiral compound remains an active area of research, with recent publications detailing novel chiral separation techniques.

The safety profile of CAS 1270661-82-9 has been documented in preliminary toxicology screens, showing favorable results that warrant further investigation. Researchers particularly note the compound's metabolic stability in liver microsome assays—a frequent search topic among pharmacokinetics professionals. These findings position this pyridine derivative as a promising candidate for advanced preclinical studies.

As the pharmaceutical industry continues to explore structure diversification strategies, 2-(N-cyclopropylacetamido)-2-(pyridin-3-yl)acetic acid serves as an excellent example of how subtle modifications to heterocyclic scaffolds can yield compounds with improved properties. The scientific community anticipates continued interest in this chemical space, particularly as computational fragment-based drug design methods become more sophisticated in predicting the behavior of such multi-functional intermediates.